3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,5-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,5-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-
Brand Name:
Vulcanchem
CAS No.:
144634-02-6
VCID:
VC0182230
InChI:
InChI=1S/C20H21F4N3O3/c1-9-6-26(7-10(2)25-9)17-14(21)5-12-16(15(17)20(22,23)24)27(11-3-4-11)8-13(18(12)28)19(29)30/h5,8-11,25H,3-4,6-7H2,1-2H3,(H,29,30)
SMILES:
CC1CN(CC(N1)C)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F
Molecular Formula:
C20H21F4N3O3
Molecular Weight:
427.4 g/mol
3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,5-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-
CAS No.: 144634-02-6
Main Products
VCID: VC0182230
Molecular Formula: C20H21F4N3O3
Molecular Weight: 427.4 g/mol
CAS No. | 144634-02-6 |
---|---|
Product Name | 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,5-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo- |
Molecular Formula | C20H21F4N3O3 |
Molecular Weight | 427.4 g/mol |
IUPAC Name | 1-cyclopropyl-7-(3,5-dimethylpiperazin-1-yl)-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid |
Standard InChI | InChI=1S/C20H21F4N3O3/c1-9-6-26(7-10(2)25-9)17-14(21)5-12-16(15(17)20(22,23)24)27(11-3-4-11)8-13(18(12)28)19(29)30/h5,8-11,25H,3-4,6-7H2,1-2H3,(H,29,30) |
Standard InChIKey | PMDYOPDUZHOKIT-UHFFFAOYSA-N |
SMILES | CC1CN(CC(N1)C)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F |
Canonical SMILES | CC1CN(CC(N1)C)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F |
Synonyms | 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(3,5-diMethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-8-(trifluoroMethyl)- |
PubChem Compound | 483599 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume